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An Objective Comparison of the Developmental Coordination Disorder Questionnaire's (DCDQ)
Diagnostic Accuracy

For researchers, scientists, and drug development professionals invested in
neurodevelopmental disorders, the accurate identification of individuals with Developmental
Coordination Disorder (DCD) is paramount for effective intervention and clinical trial
recruitment. The Developmental Coordination Disorder Questionnaire (DCDQ) is a widely
utilized parent-reported screening tool designed for this purpose.[1][2] This guide provides a
systematic review and meta-analysis of the DCDQ's diagnostic accuracy, comparing it with
other available screening instruments, supported by experimental data.

The DCDQ: An Overview

The DCDQ is a 15-item questionnaire completed by parents to screen for motor coordination
difficulties in children aged 5 to 15 years.[2][3] It assesses a child's motor performance in
everyday functional activities and is designed to identify children who may have DCD.[4] A
revised version, the DCDQ'07, was developed to extend the age range and improve clarity.[2]
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A recent systematic review and meta-analysis evaluated the predictive validity and diagnostic
accuracy of the DCDQ.[1] The study synthesized data from 27 individual studies, providing a
comprehensive overview of the questionnaire's performance.[1]

Experimental Protocol of the Meta-Analysis

The systematic review and meta-analysis were conducted following a rigorous protocol to
ensure comprehensive and unbiased results.[1]

 Literature Search: A systematic search was performed across four major electronic
databases: MEDLINE, Embase, CINAHL, and PsycArticles.[1]

e Inclusion Criteria: Studies were included if they investigated the predictive validity of the
DCDQ for identifying motor skill problems in children.

o Data Extraction: Key data points, including sensitivity, specificity, and other diagnostic
accuracy measures, were extracted from the selected studies.

 Statistical Analysis: The sensitivity and specificity of the DCDQ were assessed using
summary receiver operating characteristic (SROC) curves. Subgroup analyses were
performed based on the DCDQ version (original vs. revised), the reference standard used for
diagnosis (e.g., DSM criteria), and the type of population studied (clinical vs. general
population).[1]

Below is a diagram illustrating the typical workflow of a systematic review and meta-analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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